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Compound Name: 1-Ethoxy-4-iodonaphthalene
CAS No.: 104296-74-4
Cat. No.: B599801
Get Quote
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CAS Number: 104296-74-4 Formula: C12H1110 Molecular Weight: 298.12 g/mol

Executive Summary

1-Ethoxy-4-iodonaphthalene is a specialized organohalide intermediate used primarily in the
construction of complex polycyclic aromatic systems. Distinguished by the presence of an
electron-donating ethoxy group para to a reactive iodine center, this compound exhibits unique
electronic properties that make it a superior substrate for palladium-catalyzed cross-coupling
reactions (Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig). Its structural rigidity and
electronic bias render it a critical building block in the development of liquid crystals, organic
light-emitting diodes (OLEDSs), and pharmaceutical candidates requiring naphthalene scaffolds.

Physicochemical Profile

The following data summarizes the core identification and physical parameters of 1-ethoxy-4-
iodonaphthalene. Researchers should note that while the parent molecule (1-
ethoxynaphthalene) is a liquid at room temperature, the introduction of the heavy iodine atom
typically elevates the melting point, resulting in a low-melting solid or viscous oil depending on
purity and crystalline modification.
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Property Value /| Description

CAS Registry Number 104296-74-4

IUPAC Name 1-Ethoxy-4-iodonaphthalene
Molecular Formula C12H1110

Molecular Weight 298.12 g/mol

Pale yellow solid or viscous oil (purity
Appearance

dependent)
N Soluble in CH2Clz2, CHCIs, THF, EtOACc;
Solubility ]
Insoluble in water
Boiling Point ~330-340 °C (Predicted at 760 mmHg)
Density ~1.6 g/cm?3 (Predicted)

T Substituents are para (1,[1][2]4) positioned;
egiochemistr
J Y highly selective activation at C4.

Synthesis Protocols

The synthesis of 1-ethoxy-4-iodonaphthalene is most efficiently achieved through the
regioselective electrophilic aromatic substitution of 1-ethoxynaphthalene. The ethoxy group
acts as a strong ortho/para director. Due to steric hindrance at the ortho (C2) position,
substitution occurs predominantly at the para (C4) position.

Method A: Oxidative lodination (Recommended)

This method utilizes molecular iodine (

) in the presence of an oxidant (iodic acid or sodium iodate) to generate the active electrophile (
), ensuring high atom economy and minimizing waste.

e Precursor: 1-Ethoxynaphthalene (CAS 5328-01-8)[3][4]

» Reagents: lodine (
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), Sodium lodate (
), Acetic Acid (

), Sulfuric Acid (
).[5]

Mechanism: Electrophilic Aromatic Substitution (

Protocol:

Dissolution: Dissolve 1-ethoxynaphthalene (10 mmol) in glacial acetic acid (20 mL).

Activation: Add iodine (

, 4 mmol) and sodium iodate (
, 2 mmol). Note: The oxidant regenerates
from iodide byproducts, allowing 100% iodine utilization.

Catalysis: Add a catalytic amount of concentrated

(0.5 mL) dropwise.

Reaction: Stir the mixture at ambient temperature (25°C) for 2—4 hours. Monitor via TLC
(Hexane/EtOAc 9:1) for the disappearance of the starting material (

) and appearance of the product (
).

Work-up: Quench with 10% aqueous sodium thiosulfate (

) to remove residual iodine (color change from brown to yellow/clear).

Extraction: Extract with dichloromethane (
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mL). Wash combined organics with brine, dry over anhydrous
, and concentrate in vacuo.

 Purification: Recrystallize from ethanol or purify via silica gel flash chromatography (Eluent:
Hexanes) to yield 1-ethoxy-4-iodonaphthalene.

Method B: N-lodosuccinimide (NIS) lodination

Suitable for small-scale, mild synthesis where acidic conditions must be avoided.
» Reagents: N-lodosuccinimide (NIS), Acetonitrile (MeCN) or DMF.

e Protocol: Treat 1-ethoxynaphthalene with 1.1 equivalents of NIS in MeCN at 0°C to RT. Stir
for 12 hours. The succinimide byproduct is water-soluble, simplifying work-up.

Synthesis Workflow Diagram

1-Ethoxynaphthalene Electr Ophﬂi ¢ Attack (C 4) Deprotonation 1-Ethoxy-4-iodonaphthalene

(CAS 5328-01-8) | Deprotonation (CAS 104296-74-4)
\ Sigma Complex

-»| (Transition State) | - -

12 + NalO3 + H+ R = Water
(Oxidative lodination) (Green Byproduct)

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway via oxidative iodination.

Reactivity & Applications

The iodine atom at the C4 position is a "soft" leaving group, making this compound highly
reactive toward palladium (Pd) oxidative addition. The ethoxy group at C1 exerts a mesomeric
(+M) effect, increasing electron density in the ring, which can facilitate oxidative addition
relative to electron-deficient systems.

Key Transformations
e Suzuki-Miyaura Coupling:
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o Partner: Aryl boronic acids (
)
o Catalyst:

or

o Base:

or

o Product: 4-Aryl-1-ethoxynaphthalenes (Biaryl scaffolds for liquid crystals).

o Significance: Used to extend conjugation lengths in optoelectronic materials.

e Sonogashira Coupling:

[e]

Partner: Terminal alkynes (

).

o Catalyst:

(co-catalyst).

o Base:

or Diisopropylamine.

o Product: 1-Ethoxy-4-alkynylnaphthalenes.

o Significance: Precursors for naphthalene-based conducting polymers.

e Lithium-Halogen Exchange:
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o Reagent:
-Butyllithium (
-BuLi) at -78°C.
o Intermediate: 1-Ethoxy-4-lithionaphthalene.

o Electrophiles: Can trap with aldehydes, ketones, or

to form alcohols or carboxylic acids.

Reactivity Map

1-Ethoxy-4-iodonaphthalene
Sonogashira Coupling Li-Halogen Exchange Heck Reaction
(Pd/Cu/Alkyne) (n-BuLi/-78°C) (Pd/Alkene)
4-Aryl-1-ethoxynaphthalene Alkynyl Naphthalenes Naphthoic Acids/Alcohols Vinyl Naphthalenes
(OLED Materials) (Molecular Wires) (Pharma Intermediates) (Polymer Precursors)

Suzuki Coupling
(Pd/Ar-B(OH)2)

Click to download full resolution via product page
Figure 2: Divergent synthesis applications of 1-ethoxy-4-iodonaphthalene.

Safety & Handling (SDS Summary)

While specific toxicological data for this derivative is limited, it should be handled with the
standard precautions applicable to alkyl-aryl ethers and aryl iodides.

e Hazards: Irritant to eyes, skin, and respiratory system. Potential skin sensitizer.

o Storage: Light-sensitive (typical for aryl iodides). Store in amber vials under inert atmosphere

(
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or Ar) at 2-8°C to prevent iodine liberation (discoloration).

» Disposal: Halogenated organic waste streams. Do not dispose of in general aqueous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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